
Efficacy of Dodecanamide, N,N-dipropyl- as an
Insect Repellent: A Comparative Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dodecanamide, N,N-dipropyl-

Cat. No.: B15387859 Get Quote

Currently, there is a notable lack of publicly available scientific literature and experimental data

on the efficacy of Dodecanamide, N,N-dipropyl- as an insect repellent against any insect

species. Extensive searches of scientific databases and entomological research have yielded

no specific studies evaluating its performance, mechanism of action, or comparative

effectiveness against other known insect repellents.

Therefore, a direct comparison of Dodecanamide, N,N-dipropyl- with established alternatives

such as DEET (N,N-diethyl-m-toluamide), Picaridin, or natural repellents is not possible at this

time. The scientific community has largely focused on a range of other chemical compounds for

insect repellency, leaving Dodecanamide, N,N-dipropyl- virtually unstudied in this context.

The Landscape of Insect Repellent Research
Research into insect repellents has identified several classes of compounds with proven

efficacy. The gold standard for many decades has been DEET, a broad-spectrum repellent

effective against a wide variety of biting insects.[1][2] More recently, alternatives like Picaridin

and IR3535 have gained prominence due to their favorable safety profiles and comparable

efficacy to DEET in many situations.

Studies often focus on comparing the duration of protection, effectiveness against specific

insect species, and the safety of these active ingredients. For instance, research has shown

that higher concentrations of DEET generally provide longer-lasting protection.
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Fatty Acids and Amides as Potential Repellents
While no data exists for Dodecanamide, N,N-dipropyl-, there is research into the insect-

repelling properties of related compounds, such as fatty acids and their derivatives. A study on

the biting deterrent effects of ester analogs of undecanoic and dodecanoic acids against the

yellow fever mosquito, Aedes aegypti, demonstrated that some of these compounds exhibit

repellent activity. This suggests that the broader chemical class to which Dodecanamide, N,N-
dipropyl- belongs may hold potential for insect repellency, but specific testing is required to

validate this.

The Path Forward
To ascertain the efficacy of Dodecanamide, N,N-dipropyl- as an insect repellent, dedicated

scientific investigation would be necessary. Such research would need to follow established

protocols for testing insect repellents, which typically involve:

In vitro and in vivo laboratory assays: These controlled experiments would expose various

insect species to treated surfaces or subjects to determine the repellency rate and duration

of action.

Field studies: Testing in real-world environments is crucial to evaluate the repellent's

performance under different conditions of temperature, humidity, and insect pressure.

Comparative studies: The efficacy of Dodecanamide, N,N-dipropyl- would need to be

directly compared against standard repellents like DEET and Picaridin.

Below is a conceptual workflow for how such an experimental evaluation could be structured.
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Caption: Conceptual workflow for evaluating the insect repellent efficacy of a novel compound.
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In conclusion, for researchers, scientists, and drug development professionals interested in

Dodecanamide, N,N-dipropyl-, the primary takeaway is the absence of empirical data. The

field of insect repellent discovery is ongoing, and while related chemical structures have shown

promise, the specific efficacy of this compound remains an open question for future research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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